N-cyclopentyl-1-(ethylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-cyclopentyl-1-ethylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C13H24N2O3S/c1-2-19(17,18)15-9-7-11(8-10-15)13(16)14-12-5-3-4-6-12/h11-12H,2-10H2,1H3,(H,14,16)
• InChI Key: JFHQXMHIUOBWNM-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NC2CCCC2
• Molecular Formula: C13H24N2O3S
• Molecular Weight: 288.41 g/mol

Description

N-cyclopentyl-1-(ethylsulfonyl)piperidine-4-carboxamide is a chemical compound with the molecular formula C13H24N2O3S It is a piperidine derivative, characterized by the presence of a cyclopentyl group, an ethylsulfonyl group, and a carboxamide group attached to the piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopentyl-1-(ethylsulfonyl)piperidine-4-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction of appropriate precursors.

Introduction of the Cyclopentyl Group: The cyclopentyl group can be introduced via a nucleophilic substitution reaction.

Sulfonylation: The ethylsulfonyl group is introduced through a sulfonylation reaction using ethylsulfonyl chloride as the sulfonylating agent.

Carboxamide Formation: The carboxamide group is formed by reacting the intermediate with an appropriate amine under suitable conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to ensure high yield and purity. This can include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-cyclopentyl-1-(ethylsulfonyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperidine ring or the sulfonyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing the original ones.

Scientific Research Applications

N-cyclopentyl-1-(ethylsulfonyl)piperidine-4-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclopentyl-1-(ethylsulfonyl)piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies on its binding affinity, selectivity, and downstream signaling pathways are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Similar Compounds

• N-cyclopentyl-1-(methylsulfonyl)-4-piperidinecarboxamide
• N-cyclopentyl-1-(ethylsulfonyl)-3-piperidinecarboxamide

Uniqueness

N-cyclopentyl-1-(ethylsulfonyl)piperidine-4-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research applications.